(S)-Atpa

• Molecular Formula: C10H16N2O4
• Molecular Weight: 228.24 g/mol
• IUPAC Name: (2S)-2-amino-3-(5-tert-butyl-3-oxo-1,2-oxazol-4-yl)propanoic acid
• InChI: InChI=1S/C10H16N2O4/c1-10(2,3)7-5(8(13)12-16-7)4-6(11)9(14)15/h6H,4,11H2,1-3H3,(H,12,13)(H,14,15)/t6-/m0/s1
• InChI Key: PIXJURSCCVBKRF-LURJTMIESA-N
• SMILES: CC(C)(C)C1=C(C(=O)NO1)CC(C(=O)O)N
• Isomeric SMILES: CC(C)(C)C1=C(C(=O)NO1)C[C@@H](C(=O)O)N

Description

(S)-ATPA ((S)-2-Amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl)propanoic acid) is a semi-rigid analogue of the excitatory neurotransmitter (S)-glutamate. It acts as a potent and selective agonist for the GluR5 subtype of ionotropic kainate receptors, with an EC₅₀ value of 0.48 µM . Its selectivity for GluR5 over other glutamate receptors (e.g., AMPA or NMDA receptors) makes it a critical tool for studying synaptic transmission, neuropathic pain, and neurological disorders . The compound’s structure features a 3-isoxazoline ring, which restricts conformational flexibility, enhancing its binding specificity to GluR5 . X-ray crystallography and quantum chemical calculations have confirmed its dominant 3-isoxazoline isomer in aqueous and crystalline phases, contributing to its stable receptor interactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

(S)-Thio-ATPA

• Structure : Replaces the oxygen atom in the isoxazoline ring with sulfur, forming a 3(2H)-isothiazolone ring .
• Activity : Retains GluR5 selectivity but exhibits distinct conformational behavior. Unlike (S)-ATPA, (S)-thio-ATPA stabilizes a peptide bond conformation similar to the apo (unbound) receptor state, avoiding the 180° flip induced by (S)-ATPA .

Kainate

• Structure : Contains a dihydroisoxazine ring and lacks the tert-butyl group present in (S)-ATPA .
• Activity: Broadly activates GluR5, GluR6, and GluR7 receptors with lower selectivity.
• Pharmacology : Higher EC₅₀ values compared to (S)-ATPA, making it less potent for GluR5-specific studies .

(S)-AMPA

• Structure : Features an isoxazole ring without the hydroxy-tert-butyl substitution .
• Activity : Selective for AMPA receptors (GluR1–4) rather than kainate receptors. Like (S)-ATPA, it induces a peptide bond flip but targets distinct receptor subtypes .
• Pharmacology : Demonstrates rapid receptor desensitization, limiting its utility in prolonged GluR5 studies .

(S)-Glutamate

• Structure : Flexible backbone without heterocyclic constraints .
• Activity: Broad-spectrum agonist for all ionotropic glutamate receptors, lacking subtype specificity. Its flexibility results in variable binding conformations and lower potency at GluR5 compared to (S)-ATPA .

Quantitative Comparison of Key Compounds

Compound	Receptor Selectivity	EC₅₀ (µM)	Structural Feature	Peptide Bond Flip Induced?	Leu-650 Conformation
(S)-ATPA	GluR5	0.48	3-Isoxazoline ring	Yes	Similar to (S)-AMPA
(S)-Thio-ATPA	GluR5	N/A*	3(2H)-Isothiazolone ring	No	Similar to kainate
Kainate	GluR5/6/7	>10	Dihydroisoxazine ring	No	Distinct from (S)-ATPA
(S)-AMPA	GluR1–4	0.1–1.0	Isoxazole ring	Yes	Similar to (S)-ATPA
(S)-Glutamate	Pan-glutamate	~10–100	Flexible backbone	Variable	Variable

Mechanistic Insights from Structural Studies

• (S)-ATPA vs. (S)-Thio-ATPA: The sulfur substitution in (S)-thio-ATPA reduces ring planarity, favoring a 3(2H)-isothiazolone isomer in aqueous solutions. This alters hydrogen bonding with Trp-1 (W1) in the receptor’s ligand-binding domain, stabilizing a non-flipped peptide bond conformation .
• (S)-ATPA vs. Kainate : The tert-butyl group in (S)-ATPA enhances hydrophobic interactions with GluR5’s binding pocket, improving selectivity. Kainate’s lack of this group results in weaker binding and broader receptor activation .
• Leu-650 Dynamics : (S)-ATPA and (S)-AMPA induce similar Leu-650 conformations, facilitating receptor activation. In contrast, (S)-thio-ATPA and kainate adopt distinct conformations, correlating with reduced efficacy .